Cas no 76444-94-5 (3-Pyrazolidinone,4-(hydroxymethyl)-4-methyl-1-(4-methylphenyl)-)

3-Pyrazolidinone,4-(hydroxymethyl)-4-methyl-1-(4-methylphenyl)- structure
76444-94-5 structure
Product Name:3-Pyrazolidinone,4-(hydroxymethyl)-4-methyl-1-(4-methylphenyl)-
CAS No:76444-94-5
MF:C12H16N2O2
MW:220.267642974854
CID:564399
PubChem ID:3018658
Update Time:2025-04-19

3-Pyrazolidinone,4-(hydroxymethyl)-4-methyl-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrazolidinone,4-(hydroxymethyl)-4-methyl-1-(4-methylphenyl)-
    • 4-(hydroxymethyl)-4-methyl-1-(4-methylphenyl)pyrazolidin-3-one
    • 4,5-dihydro-3-hydroxy-4-methyl-1-(p-tolyl)pyrazole-4-methanol
    • 4-(Hydroxymethyl)-4-methyl-1-(p-tolyl)pyrazolidin-3-one
    • DTXSID90997834
    • NS00058285
    • 4-(Hydroxymethyl)-4-methyl-1-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-3-ol
    • 3-Pyrazolidinone, 4-(hydroxymethyl)-4-methyl-1-(4-methylphenyl)-
    • SCHEMBL3134411
    • EINECS 278-468-2
    • 76444-94-5
    • Inchi: 1S/C12H16N2O2/c1-9-3-5-10(6-4-9)14-7-12(2,8-15)11(16)13-14/h3-6,15H,7-8H2,1-2H3,(H,13,16)
    • InChI Key: UWOZQBARAREECT-UHFFFAOYSA-N
    • SMILES: OCC1(C)C(NN(C2C=CC(C)=CC=2)C1)=O

Computed Properties

  • Exact Mass: 220.12128
  • Monoisotopic Mass: 220.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.57
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